Cas no 507-18-6 (sulfuric acid)

• Product Name: sulfuric acid
• CAS No: 507-18-6
• MF: C₄H₁₆N₂O₄S
• MW: 188.245840072632
• CID: 934158
• PubChem ID: 120270
• Update Time: 2025-04-19

sulfuric acid Chemical and Physical Properties

Names and Identifiers

• sulfuric acid
• 507-18-6
• DTXSID00964936
• Sulfuric acid--ethanamine (1/2)
• Ethyl-ammonium sulfate
• ethanamine;sulfuric acid
• Ethylamine, sulfate (2:1)
• Sulfuric acid, di(ethylamine) salt

• Inchi： 1S/2C2H7N.H2O4S/c2*1-2-3;1-5(2,3)4/h2*2-3H2,1H3;(H2,1,2,3,4)
• InChI Key： ZGARNLJTTXHQGS-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.NCC.NCC

Computed Properties

• Exact Mass: 188.08318
• Monoisotopic Mass: 188.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 84.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 126.64